Cas no 2060007-29-4 (5-(aminomethyl)furan-2-sulfonyl chloride)

• Product Name: 5-(aminomethyl)furan-2-sulfonyl chloride
• CAS No: 2060007-29-4
• MF: C₅H₆ClNO₃S
• MW: 195.624039173126
• MDL: MFCD30476597
• CID: 5173397
• Update Time: 2025-10-25

5-(aminomethyl)furan-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Furansulfonyl chloride, 5-(aminomethyl)-
• 5-(aminomethyl)furan-2-sulfonyl chloride

• MDL： MFCD30476597
• Inchi： 1S/C5H6ClNO3S/c6-11(8,9)5-2-1-4(3-7)10-5/h1-2H,3,7H2
• InChI Key： NZJOHTFCWIPSES-UHFFFAOYSA-N
• SMILES： O1C(CN)=CC=C1S(Cl)(=O)=O

Additional information on 5-(aminomethyl)furan-2-sulfonyl chloride

Comprehensive Overview of 5-(Aminomethyl)furan-2-sulfonyl Chloride (CAS No. 2060007-29-4): Properties, Applications, and Industry Insights

5-(Aminomethyl)furan-2-sulfonyl chloride (CAS No. 2060007-29-4) is a high-value sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical synthesis. This compound features a reactive sulfonyl chloride group and a versatile aminomethylfuran moiety, making it a critical intermediate for constructing complex molecules. Its molecular formula, C₅H₆ClNO₃S, reflects its unique hybrid structure, combining furan ring reactivity with sulfonamide-forming potential.

In recent years, the demand for specialty chemicals like 5-(aminomethyl)furan-2-sulfonyl chloride has surged due to its role in developing targeted therapeutics and green chemistry applications. Researchers frequently search for "sulfonyl chloride reactions" or "furan derivatives in drug discovery," highlighting its relevance in modern organic synthesis. The compound’s CAS No. 2060007-29-4 serves as a key identifier in patent literature and regulatory documentation, ensuring precise traceability.

The synthesis of 5-(aminomethyl)furan-2-sulfonyl chloride typically involves chlorosulfonation of furan precursors, followed by aminomethylation under controlled conditions. Its stability in anhydrous environments and reactivity toward nucleophiles (e.g., amines, alcohols) make it ideal for constructing sulfonamide linkages—a cornerstone in protease inhibitor design and covalent drug development. Industry forums often discuss "scalable synthesis of sulfonyl chlorides" as a trending topic.

Applications extend to bioconjugation techniques, where its click chemistry-compatible groups enable protein labeling. With growing interest in "ADC (antibody-drug conjugate) payloads," this compound’s role in linker chemistry is gaining attention. Its low molecular weight (195.62 g/mol) and water-soluble byproducts align with sustainable chemistry principles, addressing searches for "eco-friendly synthetic routes."

Quality control of CAS No. 2060007-29-4 emphasizes HPLC purity (>98%) and moisture-sensitive storage. Analytical techniques like FT-IR (characteristic S=O stretch at 1360 cm^-1) and NMR (δ 6.5–7.5 ppm for furan protons) are standard verification methods. Suppliers often highlight "GMP-grade sulfonyl chlorides" to meet pharmaceutical industry demands.

Emerging research explores its utility in material science, particularly for conductive polymers and MOF (metal-organic framework) functionalization. The compound’s thermal stability (decomposition >150°C) and regioselectivity in reactions answer frequent queries about "high-temperature compatible reagents." Patent databases show increasing filings involving heterocyclic sulfonyl chlorides since 2020.

Regulatory compliance for 5-(aminomethyl)furan-2-sulfonyl chloride follows REACH and FDA guidance for intermediates. Safety data sheets emphasize inert atmosphere handling due to its hydrolytic sensitivity, a key consideration for laboratories searching "best practices for reactive intermediates."

The global market for furan-based building blocks is projected to grow at 6.2% CAGR (2023–2030), driven by biodegradable polymer trends. As a multifunctional reagent, CAS No. 2060007-29-4 bridges gaps between small-molecule drugs and biologics, reflecting its cross-disciplinary importance.